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Compound of Interest

Compound Name: Valeriandoid F

Cat. No.: B2517489

For Researchers, Scientists, and Drug Development Professionals

Introduction

Valerianoid F, a naturally occurring iridoid monoterpenoid isolated from Valeriana species such
as Valeriana jatamansi, has emerged as a compound of interest for its potent biological
activities.[1] Structurally characterized by a cyclopentane-fused pyran (iridoid core) with
additional hydroxyl and ester substituents, Valerianoid F has demonstrated significant anti-
inflammatory and antiproliferative properties.[1][2] This document provides detailed application
notes and protocols for researchers and drug development professionals working with
Valerianoid F, including information on suppliers, purchasing, and experimental use.

Suppliers and Purchasing

Identifying a reliable supplier is a critical first step for ensuring the quality and consistency of
Valerianoid F in research applications. Several chemical suppliers list Valerianoid F (CAS
1427162-60-4) in their catalogs.

Known Suppliers:

e BOC Sciences: A global supplier of research chemicals, biochemicals, and pharmaceutical
ingredients.[2]

e Wuxi Zhongkun Biochemical Technology Co., Ltd.
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» Shanghai YuanYe Biotechnology Co., Ltd.
e Chengdu Push Bio-Technology Co., Ltd.
e Wuhan ChemNorm Biotech Co.,Ltd.

Table 1: Valerianoid F Product Information

Parameter Value Reference
CAS Number 1427162-60-4 2]
Molecular Formula C23H3409

Molecular Weight 454.51 g/mol

Purchasing Protocol:

e Request a Quote: Contact the chosen supplier(s) to inquire about pricing, availability, and
purity specifications for Valerianoid F (CAS 1427162-60-4). It is advisable to request quotes
from multiple suppliers to compare cost and lead times.

o Certificate of Analysis (CoA): Always request a Certificate of Analysis for the specific lot of
Valerianoid F you intend to purchase. The CoA should provide detailed information on the
compound's identity, purity (typically determined by HPLC or NMR), and levels of any
impurities.

o Safety Data Sheet (SDS): Obtain and review the Safety Data Sheet for Valerianoid F to
understand its handling, storage, and safety precautions.

e Institutional Procurement: Follow your institution's standard procurement procedures for
purchasing research chemicals. This typically involves generating a purchase order and
providing the necessary shipping and billing information to the supplier.

Biological Activity and Mechanism of Action

Valerianoid F has been identified as a potent inhibitor of nitric oxide (NO) production, a key
mediator in inflammation. Its anti-inflammatory and antiproliferative activities are likely linked to
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this inhibitory effect.

Table 2: In Vitro Activity of Valerianoid F

Activity IC50 Value Cell Line/System Reference

NO Production

. 0.88 uM Not Specified
Inhibition

While the precise signaling pathways through which Valerianoid F exerts its effects are not yet
fully elucidated in publicly available literature, its ability to inhibit NO production suggests
potential interaction with the nitric oxide synthase (NOS) enzymes or upstream signaling
pathways that regulate NOS expression and activity, such as the NF-kB pathway.

Experimental Protocols

The following are generalized protocols based on the known biological activities of Valerianoid
F. Researchers should optimize these protocols for their specific experimental systems.

In Vitro Nitric Oxide (NO) Inhibition Assay (Griess Assay)

This protocol is a standard method to quantify nitrite, a stable and nonvolatile breakdown
product of NO, in cell culture supernatant.

Workflow for NO Inhibition Assay:

Cell Preparation Treatment Incubation Griess Assay

Cell Seeding
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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